![molecular formula C26H33N3O B4282447 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide](/img/structure/B4282447.png)
2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide
Overview
Description
2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide, also known as ADNPA, is a chemical compound that has become increasingly popular in scientific research due to its unique properties. ADNPA is a potent and selective inhibitor of the dopamine transporter (DAT), making it a valuable tool for studying the role of dopamine in the brain.
Mechanism of Action
2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide works by selectively inhibiting the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synapse back into the presynaptic neuron. By inhibiting DAT, 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide increases the amount of dopamine in the synapse, leading to increased activation of dopamine receptors.
Biochemical and Physiological Effects:
The increased activation of dopamine receptors caused by 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide can have a variety of biochemical and physiological effects. These include changes in neurotransmitter release, synaptic plasticity, and gene expression. 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide has also been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide is its high selectivity for DAT, which allows for specific investigation of the dopamine system. However, 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide also has limitations, including its potential for off-target effects and the need for careful dosing to avoid toxicity.
Future Directions
There are many potential future directions for research using 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide. These include investigating the effects of 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide on other neurotransmitter systems, exploring its potential as a therapeutic agent for dopamine-related disorders, and developing new compounds based on the structure of 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide. Additionally, further research is needed to fully understand the potential limitations and risks associated with the use of 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide in scientific research.
Scientific Research Applications
2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide has been used extensively in scientific research to study the role of dopamine in the brain. Specifically, it has been used to investigate the effects of dopamine on behavior, cognition, and addiction. 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide has also been used to study the effects of other drugs on the dopamine system, and to develop new treatments for dopamine-related disorders.
properties
IUPAC Name |
2-[4-(1-adamantyl)piperazin-1-yl]-N-naphthalen-1-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H33N3O/c30-25(27-24-7-3-5-22-4-1-2-6-23(22)24)18-28-8-10-29(11-9-28)26-15-19-12-20(16-26)14-21(13-19)17-26/h1-7,19-21H,8-18H2,(H,27,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTNJYVADVLQUKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=CC3=CC=CC=C32)C45CC6CC(C4)CC(C6)C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.